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Compound of Interest

Compound Name: n-Methyl-n-phenylprop-2-enamide

Cat. No.: B3055005

An In-depth Technical Guide to n-Methyl-n-
phenylprop-2-enamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Methyl-n-phenylprop-2-enamide, also known as N-methyl-N-phenylacrylamide, is an
organic compound with the chemical formula C10H11NO. It belongs to the class of N-substituted
acrylamides, a group of compounds recognized for their utility as monomers in polymer
synthesis and as intermediates in various chemical transformations. This technical guide
provides a comprehensive overview of the chemical properties, structure, synthesis, and
reactivity of n-Methyl-n-phenylprop-2-enamide, tailored for professionals in research and
development.

Chemical Structure and Properties

The structure of n-Methyl-n-phenylprop-2-enamide features a central amide functional group
with a methyl and a phenyl substituent on the nitrogen atom, and a vinyl group attached to the
carbonyl carbon. This combination of an aromatic ring and a reactive a,3-unsaturated carbonyl
system defines its chemical behavior and potential applications.

Physicochemical Properties
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A summary of the key physicochemical properties of n-Methyl-n-phenylprop-2-enamide is

presented in the table below.

Property Value Reference
Molecular Formula C10H11NO [1]
Molecular Weight 161.20 g/mol [1]
IUPAC Name S;:;?gilw'pheny'pmp'z' [1]
CAS Number 6273-94-5 [1]

Canonical SMILES

CN(C1=CC=CC=C1)C(=0)C=
C

[1]

IZXGMKHVTNJIFAA-
InChl Key [1]
UHFFFAOYSA-N
Computed XLogP3 1.7 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor
ydrog p 1 1]
Count
Rotatable Bond Count 2 [1]

Exact Mass

161.084063974 Da

[1]

Monoisotopic Mass

161.084063974 Da

[1]

Synthesis

A general and adaptable method for the synthesis of N-substituted acrylamides involves the

acylation of a secondary amine with an acryloyl chloride derivative. The following protocol is a

representative procedure for the synthesis of n-Methyl-n-phenylprop-2-enamide from N-

methylaniline and acryloyl chloride.[2]
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Experimental Protocol: Synthesis of n-Methyl-n-
phenylprop-2-enamide

Materials:

N-methylaniline

» Acryloyl chloride

e Triethylamine

¢ Anhydrous dichloromethane (or a similar inert solvent)
o Saturated sodium bicarbonate solution

o Water

e Anhydrous magnesium sulfate

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-
methylaniline (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous
dichloromethane.

e Cool the reaction mixture to 0 °C in an ice bath.
o Slowly add acryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 3-4 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, filter the reaction mixture to remove the triethylammonium chloride
precipitate.

o Wash the filtrate sequentially with saturated sodium bicarbonate solution and water.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a mixture of hexanes and ethyl acetate) to obtain pure n-Methyl-n-
phenylprop-2-enamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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